Cas no 750599-62-3 (4-Pyridinecarboxamide,N-[4-(1,1-dimethylethyl)phenyl]-)

• Product Name: 4-Pyridinecarboxamide,N-[4-(1,1-dimethylethyl)phenyl]-
• CAS No: 750599-62-3
• MF: C₁₆H₁₈N₂O
• MW: 254.326923847198
• CID: 561598
• PubChem ID: 2114049
• Update Time: 2025-04-19

4-Pyridinecarboxamide,N-[4-(1,1-dimethylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxamide,N-[4-(1,1-dimethylethyl)phenyl]-
• 4-Pyridinecarboxamide,N-[4-(1,1-dimethylethyl)phenyl]-(9CI)
• N-[4-(2-Methyl-2-propanyl)phenyl]isonicotinamide
• SCHEMBL13483900
• AKOS017060637
• Z28273999
• 750599-62-3

• Inchi： 1S/C16H18N2O/c1-16(2,3)13-4-6-14(7-5-13)18-15(19)12-8-10-17-11-9-12/h4-11H,1-3H3,(H,18,19)
• InChI Key： VKAFLXAFYZGLHX-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=CC=1)NC1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 254.141913202g/mol
• Monoisotopic Mass: 254.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42Ų